Cas no 62141-57-5 (1-Pentyn-3-amine, 3-methyl-, (S)-)

• Product Name: 1-Pentyn-3-amine, 3-methyl-, (S)-
• CAS No: 62141-57-5
• MF: C₆H₁₁N
• MW: 97.1582415103912
• CID: 456706
• PubChem ID: 1381979
• Update Time: 2025-04-19

1-Pentyn-3-amine, 3-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentyn-3-amine, 3-methyl-, (S)-
• (3S)-3-methylpent-1-yn-3-amine
• DTXSID00362534
• 62141-57-5

• Inchi： 1S/C6H11N/c1-4-6(3,7)5-2/h1H,5,7H2,2-3H3/t6-/m1/s1
• InChI Key： YGWRQPVJLXLHAC-ZCFIWIBFSA-N
• SMILES： N[C@@](C#C)(C)CC

Computed Properties

• Exact Mass: 97.08923
• Monoisotopic Mass: 97.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 98
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02